N-(cyanomethyl)-4H,5H-naphtho[1,2-b]thiophene-2-carboxamide
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Description
Thiophene carboxamides are a class of organic compounds that contain a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) attached to a carboxamide group . They have been studied for their diverse biological activities and are used as building blocks in the synthesis of various biologically active compounds .
Synthesis Analysis
Thiophene carboxamides can be synthesized through various methods. One common method involves the reaction of 3-amino-4-cyano-2-thiophenecarboxamides with different reagents to prepare thieno[3,2-d]pyrimidine-7-carbonitriles and thieno[3,4-b]pyridine-7-carboxamides .Molecular Structure Analysis
The molecular structure of thiophene carboxamides is characterized by a thiophene ring attached to a carboxamide group. The exact structure can vary depending on the specific compound and its substituents .Chemical Reactions Analysis
Thiophene carboxamides can undergo various chemical reactions. For instance, they can react with formic acid to afford thieno[3,2-d]pyrimidin-4-ones . They can also react with other compounds to form different derivatives .Physical and Chemical Properties Analysis
The physical and chemical properties of thiophene carboxamides can vary depending on the specific compound. For instance, the molecular weight of N,N-bis(2-ethylhexyl)thiophene-2-carboxamide is 351.590 .Mechanism of Action
The mechanism of action of thiophene carboxamides can vary depending on the specific compound and its biological activity. For example, some thiophene carboxamide derivatives have been found to exhibit anti-norovirus activity, possibly by inhibiting intracellular viral replication or the late stage of viral infection .
Future Directions
Research on thiophene carboxamides is ongoing, and these compounds continue to be studied for their potential applications in various fields, including medicinal chemistry . Future research may focus on developing new synthetic methods, studying their biological activities, and exploring their potential uses in the treatment of various diseases.
Properties
IUPAC Name |
N-(cyanomethyl)-4,5-dihydrobenzo[g][1]benzothiole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2OS/c16-7-8-17-15(18)13-9-11-6-5-10-3-1-2-4-12(10)14(11)19-13/h1-4,9H,5-6,8H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRZJBXHJKQVPFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C3=CC=CC=C31)SC(=C2)C(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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